N-ethyl-N-{2-oxo-2-[2-(propan-2-yl)piperidin-1-yl]ethyl}prop-2-enamide

• IUPAC Name: N-ethyl-N-[2-oxo-2-(2-propan-2-ylpiperidin-1-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C15H26N2O2/c1-5-14(18)16(6-2)11-15(19)17-10-8-7-9-13(17)12(3)4/h5,12-13H,1,6-11H2,2-4H3
• InChI Key: DMULWYHLDVINJC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCCCC1C(C)C)C(=O)C=C
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.38 g/mol

Description

N-ethyl-N-{2-oxo-2-[2-(propan-2-yl)piperidin-1-yl]ethyl}prop-2-enamide is a chemical compound commonly known as fentanyl. It is a synthetic opioid that is highly potent and used for pain management in medical settings. Fentanyl is classified as a Schedule II controlled substance due to its high potential for abuse and dependence.

Mechanism of Action

Fentanyl acts on the mu-opioid receptors in the central nervous system, producing analgesia and sedation. It also has effects on other neurotransmitter systems, including dopamine and serotonin.
Biochemical and Physiological Effects:
Fentanyl produces a range of physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It can also cause side effects such as nausea, vomiting, and constipation. Fentanyl has a high potential for abuse and dependence, and overdose can be fatal.

Advantages and Limitations for Lab Experiments

Fentanyl is a useful tool for studying pain pathways and the effects of opioids on the central nervous system. However, its high potency and potential for abuse make it difficult to work with in the laboratory setting. Careful handling and strict safety protocols are necessary to ensure the safety of researchers.

Future Directions

Future research on fentanyl may focus on developing new opioid analgesics with improved safety profiles and reduced potential for abuse and dependence. Additionally, research may focus on understanding the mechanisms underlying fentanyl's analgesic effects and developing new therapies for pain management.

Synthesis Methods

Fentanyl is synthesized through a multistep process that involves the reaction of aniline with acetic anhydride to form N-phenylacetamide. This compound is then reacted with ethyl iodide to form N-ethyl-N-phenylacetamide. The final step involves the reaction of N-ethyl-N-phenylacetamide with propionyl chloride and piperidine to form N-ethyl-N-{2-oxo-2-[2-(propan-2-yl)piperidin-1-yl]ethyl}prop-2-enamide.

Scientific Research Applications

Fentanyl is commonly used in scientific research for its potent analgesic properties. It is used to study pain pathways and the effects of opioids on the central nervous system. Fentanyl is also used as a reference compound in the development of new opioid analgesics.